![molecular formula C8H8N2O B1593215 6-methyl-1H-indazol-5-ol CAS No. 478832-60-9](/img/structure/B1593215.png)
6-methyl-1H-indazol-5-ol
Overview
Description
6-methyl-1H-indazol-5-ol is a heterocyclic aromatic organic compound . It has a molecular weight of 148.16 . The IUPAC name for this compound is 6-methyl-1H-indazol-5-ol .
Synthesis Analysis
The synthesis of indazoles, including 6-methyl-1H-indazol-5-ol, has been explored in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 6-methyl-1H-indazol-5-ol consists of a five-membered ring with two nitrogen atoms and three carbon atoms . The InChI code for this compound is 1S/C8H8N2O/c1-5-2-7-6 (3-8 (5)11)4-9-10-7/h2-4,11H,1H3, (H,9,10) .Chemical Reactions Analysis
Indazoles, including 6-methyl-1H-indazol-5-ol, can undergo a variety of chemical reactions. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Physical And Chemical Properties Analysis
6-methyl-1H-indazol-5-ol is a solid at room temperature . The compound is stable under normal temperatures and pressures .Scientific Research Applications
Medicinal Chemistry: Anticancer and Antimicrobial Applications
6-methyl-1H-indazol-5-ol derivatives have been studied for their potential in treating various types of cancer. They have been found to inhibit cell growth in a range of cancer cell lines, including leukemia, non-small cell lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer . Additionally, these compounds have shown antimicrobial activities against pathogens like Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
Agriculture: Pesticide Development
In the agricultural sector, indazole derivatives, including those related to 6-methyl-1H-indazol-5-ol, are being explored for their use as pesticides. Their biological activities suggest potential in developing new formulations to protect crops from pests and diseases .
Industrial Applications: Chemical Synthesis
Indazole compounds are valuable in industrial chemical synthesis. They serve as intermediates in the production of various materials, including dyes, pigments, and pharmaceuticals. The reactivity of 6-methyl-1H-indazol-5-ol makes it a candidate for synthesizing complex molecules .
Environmental Science: Pollution Mitigation
While specific environmental applications of 6-methyl-1H-indazol-5-ol are not well-documented, related indazole compounds are being investigated for their role in pollution mitigation. This includes the development of materials that can help in the breakdown of pollutants or their capture .
Material Science: Advanced Material Development
In material science, 6-methyl-1H-indazol-5-ol derivatives are being researched for their potential in creating new materials with advanced properties. These could include materials with unique electrical, magnetic, or optical characteristics suitable for high-tech applications .
Analytical Chemistry: Enzyme Inhibition Studies
Indazole derivatives are used in analytical chemistry to study enzyme inhibition. They have been found to inhibit enzymes like monoamine oxidase and D-amino acid oxidase, which are important in neurotransmitter metabolism. Such studies can lead to the development of new drugs for neuropsychiatric and neurodegenerative disorders .
Safety and Hazards
The safety information for 6-methyl-1H-indazol-5-ol indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Indazole derivatives, which include 6-methyl-1h-indazol-5-ol, have been found to exhibit a wide range of biological activities . For instance, some indazole derivatives have been identified as inhibitors of cyclo-oxygenase-2 (COX-2) and tyrosine kinase fibroblast growth factor receptor (FGFR) , which play crucial roles in inflammation and cancer pathways respectively.
Mode of Action
Indazole derivatives have been shown to interact with their targets, leading to changes in cellular processes . For example, an indazole derivative inhibited the production of catabolic or anti-inflammatory mediators in osteoarthritis cartilage in a concentration-dependent manner .
Biochemical Pathways
For instance, an indazole derivative inhibited the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in osteoarthritis cartilage .
Pharmacokinetics
It is known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Indazole derivatives have been shown to have various biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Action Environment
It is known that environmental factors such as temperature, ph, and the presence of other substances can influence the action and stability of chemical compounds .
properties
IUPAC Name |
6-methyl-1H-indazol-5-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-5-2-7-6(3-8(5)11)4-9-10-7/h2-4,11H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTOBXXNRFCWTAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1O)C=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60629074 | |
Record name | 6-Methyl-1H-indazol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60629074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
478832-60-9 | |
Record name | 6-Methyl-1H-indazol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60629074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methyl-1H-indazol-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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